Cas no 303973-39-9 (3-methyl-7-(3-methylphenyl)methyl-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-(3-methylphenyl)methyl-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 303973-39-9
• MF: C₁₇H₂₀N₄O₂S
• MW: 344.431302070618
• CID: 6441592
• Update Time: 2025-05-30

3-methyl-7-(3-methylphenyl)methyl-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-7-(3-methylphenyl)methyl-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(isopropylthio)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-[(1-methylethyl)thio]-7-[(3-methylphenyl)methyl]-

• Inchi： 1S/C17H20N4O2S/c1-10(2)24-17-18-14-13(15(22)19-16(23)20(14)4)21(17)9-12-7-5-6-11(3)8-12/h5-8,10H,9H2,1-4H3,(H,19,22,23)
• InChI Key： KKELBAJFDFZXDG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(N(C)C(=O)NC2=O)N=C1SC(C)C

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 9.42±0.70(Predicted)

Additional information on 3-methyl-7-(3-methylphenyl)methyl-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 3-methyl-7-(3-methylphenyl)methyl-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 303973-39-9)

The compound 3-methyl-7-(3-methylphenyl)methyl-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 303973-39-9, represents a fascinating molecule within the realm of pharmaceutical chemistry. This heterocyclic compound features a complex structural framework that combines a purine core with multiple functional groups, making it a subject of significant interest in medicinal chemistry and drug discovery. The presence of methyl, phenyl, and sulfanyl substituents, along with the tetrahydro and dione functionalities, contributes to its unique chemical properties and potential biological activities.

Recent advancements in the field of cheminformatics and computational biology have highlighted the importance of such structurally intricate compounds in the development of novel therapeutic agents. The purine scaffold, a fundamental motif in many bioactive molecules, is particularly well-known for its role in nucleic acid metabolism and signaling pathways. By modifying this core structure with various substituents, researchers aim to enhance binding affinity, selectivity, and pharmacokinetic profiles. The specific arrangement of the methyl, phenyl, and propan-2-ylsulfanyl groups in this compound suggests potential interactions with biological targets such as enzymes or receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a precursor or analog in the synthesis of bioactive molecules. The dione moiety, for instance, can participate in various chemical reactions that are useful in drug development, including condensation reactions with amines or alcohols to form more complex structures. Additionally, the sulfanyl group introduces polarity and potential hydrogen bonding capabilities, which can influence solubility and membrane permeability—critical factors in drug design. These features make it an attractive candidate for further exploration in synthetic chemistry.

In the context of current research trends, there is growing interest in developing small molecules that modulate enzyme activity or cellular signaling pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural complexity of 3-methyl-7-(3-methylphenyl)methyl-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 303973-39-9) aligns well with these efforts. For example, purine derivatives have been extensively studied for their roles as kinase inhibitors or antagonists of adenosine receptors. The introduction of additional substituents like the methylphenyl and propan-2-ylsulfanyl groups may fine-tune the pharmacological properties of the molecule, potentially leading to improved efficacy or reduced side effects compared to simpler analogs.

The synthesis of this compound also presents an opportunity to explore novel synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenation can be employed to construct the desired framework with high precision. These methods not only enhance efficiency but also allow for greater control over stereochemistry—a crucial factor in determining biological activity. By leveraging cutting-edge synthetic approaches, chemists can optimize the yield and purity of intermediates while minimizing unwanted byproducts.

Evaluation of the compound's biological activity typically involves in vitro assays that assess interactions with target proteins or enzymes. Preliminary studies might focus on its potential effects on enzymes such as kinases or phosphodiesterases (PDEs), which are known to play roles in various physiological processes. Additionally, cell-based assays could provide insights into its ability to modulate signaling pathways relevant to diseases like cancer or inflammatory disorders. The presence of multiple functional groups offers versatility in designing experiments to probe these interactions systematically.

The pharmacokinetic profile of any promising candidate must also be carefully considered before advancing into clinical trials. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need thorough evaluation to ensure safety and efficacy. Computational modeling tools can predict these properties based on structural features like lipophilicity or polar surface area (PSA). If initial assessments indicate favorable pharmacokinetic parameters along with promising biological activity, 3-methyl-7-(3-methylphenyl)methyl-8-(propan-2-ylsulfanyl)-2 H-purine - 2 , 6 - dione (CAS No . 303973 - 39 - 9 ) could proceed further into preclinical development . p > < p > In conclusion, 3 - methyl - 7 - ( 3 - methyl phenyl ) methyl - 8 - ( propan - 2 - ylsulfanyl ) - 2 , 3 , 6 , 7 - tetrahydro - 1 H - purine - 2 , 6 - dione stands out as an intriguing molecule with significant potential in pharmaceutical research . Its complex structure , featuring multiple functional groups , positions it as a valuable scaffold for developing novel therapeutic agents . Ongoing studies aimed at elucidating its biological activity , optimizing synthetic routes , and evaluating pharmacokinetic properties will determine its future role in drug discovery . As research progresses, this compound may contribute to advancements across multiple therapeutic areas where modulating enzyme activity or cellular signaling is key . p >